Cas no 1488761-99-4 (2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine)

2-(4-Methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine is a heterocyclic compound featuring an indazole core substituted with a 4-methylphenyl group and an amine functionality. This structure imparts potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The tetrahydroindazole scaffold offers stability and versatility for further functionalization, while the aromatic methyl group may enhance lipophilicity, influencing binding affinity in target interactions. Its well-defined chemical properties make it suitable for research applications in medicinal chemistry, including the exploration of kinase inhibitors or other therapeutic agents. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine structure
1488761-99-4 structure
Product Name:2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine
CAS No:1488761-99-4
MF:C14H17N3
MW:227.304882764816
MDL:MFCD20997703
CID:4602076
PubChem ID:65348604
Update Time:2025-05-27

2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine
    • MDL: MFCD20997703
    • Inchi: 1S/C14H17N3/c1-10-6-8-11(9-7-10)17-14(15)12-4-2-3-5-13(12)16-17/h6-9H,2-5,15H2,1H3
    • InChI Key: DMIIONIYJHMLJI-UHFFFAOYSA-N
    • SMILES: N1=C2C(CCCC2)=C(N)N1C1=CC=C(C)C=C1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 411.4±45.0 °C at 760 mmHg
  • Flash Point: 202.6±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine Security Information

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Additional information on 2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine

Comprehensive Overview of 2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine (CAS No. 1488761-99-4)

The compound 2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine (CAS No. 1488761-99-4) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This tetrahydroindazole derivative is characterized by its unique structural framework, which combines a 4-methylphenyl group with a tetrahydro-2H-indazol-3-amine core. Such structural features make it a promising candidate for various pharmaceutical applications, particularly in the development of targeted therapies.

In recent years, the scientific community has shown increasing interest in indazole-based compounds due to their versatile biological activities. The 2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine stands out for its potential role in modulating specific biochemical pathways. Researchers are particularly intrigued by its ability to interact with enzymes and receptors, which could lead to breakthroughs in treating conditions such as inflammation, metabolic disorders, and neurological diseases. This aligns with the growing demand for small molecule therapeutics that offer high specificity and minimal side effects.

The synthesis of CAS No. 1488761-99-4 involves multi-step organic reactions, often starting from readily available precursors like cyclohexanone derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent quality standards required for preclinical and clinical studies. Given the rising popularity of AI-driven drug discovery, computational models are also being used to predict the pharmacokinetic properties of this molecule, further accelerating its development.

One of the most frequently searched questions related to 2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine is its potential applications in cancer research. Preliminary studies suggest that this compound may exhibit anti-proliferative effects on certain cancer cell lines, making it a subject of ongoing investigation. Additionally, its amine functionality allows for further chemical modifications, enabling the creation of analogs with enhanced bioactivity. This flexibility is highly valued in the pharmaceutical industry, where structure-activity relationship (SAR) studies are critical for optimizing drug candidates.

Another hot topic surrounding CAS No. 1488761-99-4 is its potential use in neuroprotective therapies. With neurodegenerative diseases like Alzheimer's and Parkinson's on the rise, there is a pressing need for novel compounds that can mitigate neuronal damage. The tetrahydroindazole scaffold of this molecule has shown promise in preclinical models, particularly in reducing oxidative stress and inflammation in neural tissues. These findings have sparked discussions about its applicability in central nervous system (CNS) drug development.

From a commercial perspective, the demand for 2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine is expected to grow as more research highlights its therapeutic potential. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to academic institutions, pharmaceutical companies, and contract research organizations (CROs). Its CAS registry number (1488761-99-4) serves as a unique identifier, facilitating easy procurement and regulatory compliance. This is particularly important in an era where chemical traceability and quality assurance are paramount.

In conclusion, 2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine (CAS No. 1488761-99-4) represents a fascinating area of research with broad implications for modern medicine. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable tool for drug discovery and development. As scientific advancements continue to unfold, this compound is likely to remain a focal point for researchers exploring new frontiers in small molecule therapeutics and precision medicine.

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